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Compound of Interest

Compound Name: 2-(p-Tolyl)pyridine

Cat. No.: B1347097

Technical Guide: Physical Properties of 2-(p-
Tolyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-(p-
Tolyl)pyridine, a heterocyclic aromatic compound of interest in pharmaceutical and materials

science research. This document outlines its boiling point and density, supported by detailed
experimental protocols for their determination.

Core Physical Properties

The physical characteristics of 2-(p-Tolyl)pyridine are crucial for its handling, purification, and
application in various chemical syntheses and formulations. The experimentally determined
values for its boiling point and density are summarized below.

Physical Property Value Conditions
Boiling Point 170-180 °C at 20 mmHg
Density 0.99 g/mL at 25 °C[1]

Experimental Protocols
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Accurate determination of physical properties is fundamental to chemical research. The
following sections detail standardized methodologies for measuring the boiling point and
density of liquid compounds like 2-(p-Tolyl)pyridine.

Determination of Boiling Point at Reduced Pressure

The boiling point of 2-(p-Tolyl)pyridine is reported at a reduced pressure (20 mmHg), a
common practice for compounds that may decompose at their atmospheric boiling point. The
following micro-method is suitable for determining the boiling point of small sample volumes
under such conditions.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
applied pressure. By reducing the pressure of the system, the boiling point is lowered.

Apparatus:

e Thiele tube or similar heating bath
e Thermometer

e Small test tube

o Capillary tube (sealed at one end)
e Vacuum source and manometer

» Heating mantle or Bunsen burner
e Stirring bar or boiling chips

Procedure:

Place a small amount (a few milliliters) of 2-(p-Tolyl)pyridine into the small test tube.

Insert the capillary tube into the test tube with the open end down.

Attach the test tube to the thermometer.

Place the assembly in the Thiele tube containing a high-boiling point liquid (e.g., mineral oil).
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o Connect the apparatus to a vacuum system and reduce the pressure to the desired level
(e.g., 20 mmHg), monitoring with a manometer.

» Begin heating the Thiele tube gently while stirring.

o A stream of bubbles will emerge from the capillary tube as the air trapped inside expands
and is replaced by the vapor of the sample.

o Continue heating until a rapid and continuous stream of bubbles is observed.
o Stop heating and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling ceases and the liquid begins to be
drawn into the capillary tube.[2]

Determination of Density

The density of a liquid can be accurately determined using several methods. The use of a
digital density meter is a modern and precise approach, often following standards such as
ASTM D4052.[3][4][5]

Principle: A digital density meter measures the oscillation frequency of a U-shaped tube filled
with the sample. The frequency of oscillation is directly related to the density of the liquid in the
tube.

Apparatus:

 Digital density meter

e Syringe or autosampler for sample injection
o Thermostatic control for the measuring cell
Procedure:

» Calibration: Calibrate the instrument according to the manufacturer's instructions using
certified reference standards (e.g., dry air and pure water) at the desired temperature (25
°C).
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o Sample Preparation: Ensure the 2-(p-Tolyl)pyridine sample is free of air bubbles and at
thermal equilibrium with the instrument.

e Measurement: Inject the sample into the oscillating U-tube of the density meter.

o Data Acquisition: The instrument will automatically measure the oscillation period and
calculate the density.

o Cleaning: Thoroughly clean the measuring cell with appropriate solvents and dry it before the
next measurement.

Experimental Workflow Visualization

The logical flow for determining the physical properties of a chemical compound like 2-(p-
Tolyl)pyridine can be visualized as follows:
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Workflow for Physical Property Determination.

This diagram illustrates the sequential process from compound synthesis and purification to the
experimental determination of its physical properties and final data analysis and reporting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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